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Compound of Interest

Compound Name: C.I. Direct red 84

CAS No.: 6409-83-2

Cat. No.: B1614969

Get Quote

This document provides the molecular formula and molecular weight for the compound C.I.
Direct Red 84. The intended audience for this information is researchers, scientists, and

professionals in drug development who may use this dye as a reagent.

Chemical Identity
Property Value

Chemical Name C.I. Direct Red 84

Molecular Formula C45H28N10Na4O13S4[1][2]

Molecular Weight 1136.99 g/mol [1]

Alternate Molecular Weight 1137.0 g/mol [2]

Note on Applicability:

The user request specified the inclusion of detailed experimental protocols and signaling

pathway diagrams. However, Direct Red 84 is a chemical dye and not a therapeutic agent or a

component of a biological signaling pathway. Therefore, detailed experimental protocols for its
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synthesis or use in biological assays, as well as diagrams of signaling pathways, are not

applicable to this specific compound and have been omitted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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